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Compound of Interest

Compound Name:
3-(Methoxymethyl)morpholine

hydrochloride

CAS No.: 955428-52-1

Cat. No.: B1593205

Get Quote

Executive Summary: The Stereochemical Switch
In modern drug discovery, the morpholine ring is a privileged scaffold, valued for its ability to

optimize solubility and metabolic stability.[1][2][3] However, the introduction of a substituent at

the C3 position creates a chiral center that profoundly influences pharmacodynamics.

3-(Methoxymethyl)morpholine represents a critical "chiral switch" building block.[1][2][4] While

the (R) and (S) enantiomers share identical physicochemical properties (LogP, pKa) in an

achiral environment, their biological interaction profiles diverge significantly.

The (S)-Enantiomer: Often favored in kinase inhibitor design (e.g., PI3K/mTOR pathways) for

its ability to exploit specific hydrophobic pockets without inducing steric clash.

The (R)-Enantiomer: Frequently utilized to probe selectivity or to destabilize binding in

"negative control" compounds, though it can occasionally offer superior metabolic stability by

altering the trajectory of CYP450 approach.
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This guide objectively compares these two enantiomers, focusing on their application in kinase

selectivity, metabolic stability, and synthetic accessibility.

Physicochemical & ADME Profile
While enantiomers act identically in bulk solvent, their behavior changes in chiral biological

environments.

Feature
(R)-3-
(Methoxymethyl)m
orpholine

(S)-3-
(Methoxymethyl)m
orpholine

Impact on Drug
Design

Molecular Weight 131.17 g/mol 131.17 g/mol
Fragment-based

design compliant.

LogP (Calc) ~ -0.2 to 0.1 ~ -0.2 to 0.1

Low lipophilicity

enhances aqueous

solubility.

pKa (Conj. Acid) ~ 7.5 ~ 7.5

Predominantly ionized

at physiological pH;

good solubility.

Solubility High (Water/MeOH) High (Water/MeOH)

Excellent vector for

solubilizing lipophilic

warheads.

Metabolic Stability High Moderate/High

The C3-substituent

sterically hinders N-

dealkylation, a

common clearance

route for morpholines.

hERG Inhibition Low Low

The polar ether tail

generally reduces

hydrophobic

interactions with the

hERG channel.
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Pharmacodynamics: The Kinase Selectivity Case
Study
The most potent application of 3-(methoxymethyl)morpholine is in the optimization of ATP-

competitive inhibitors. The methoxymethyl group acts as a "solvent-exposed tail" that can fold

back to interact with the hinge region or ribose-binding pocket.

Case Study: PI3K vs. mTOR Selectivity
Research into PI3K/mTOR dual inhibitors (e.g., derivatives of ZSTK474) has demonstrated that

stereochemistry at the morpholine 3-position acts as a selectivity filter.

Mechanism: The ATP binding clefts of PI3K and mTOR are structurally similar but differ in

the "roof" of the pocket.

Observation: The (S)-enantiomer of 3-substituted morpholines often accommodates the

natural twist of the peptide backbone in the kinase hinge region, allowing the ether oxygen to

form auxiliary hydrogen bonds.

Contrast: The (R)-enantiomer frequently projects the methoxymethyl group towards a steric

wall (e.g., a gatekeeper residue), reducing affinity by 10-100 fold. This "stereochemical

clash" is used to validate on-target engagement.

Signaling Pathway Context
Understanding where these inhibitors act is crucial. The diagram below illustrates the

PI3K/mTOR pathway where these morpholine-based drugs intervene.
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Figure 1: The PI3K/mTOR signaling cascade. 3-(Methoxymethyl)morpholine derivatives act as

dual inhibitors, blocking downstream proliferation signals.[5][6][7]

Synthetic Accessibility & Manufacturing
For drug development, the ability to synthesize the specific enantiomer at scale is paramount.

Comparison of Routes
Chiral Pool (Recommended): Starting from L-Serine or L-Threonine. This is the most robust

method for generating the (S)-enantiomer with high optical purity (>99% ee).

Resolution: Classical resolution of racemic 3-(methoxymethyl)morpholine using tartaric acid.

Lower yield (max 50%) but provides access to both (R) and (S) simultaneously.

Asymmetric Catalysis: Copper-promoted oxyamination of alkenes.[8] High tech, but often

harder to scale than amino acid reduction.

Decision Matrix
Choose (S)-Isomer if: Your target mimics a natural substrate (amino acid derived) or requires

a specific "downward" projection in the binding pocket.

Choose (R)-Isomer if: You are conducting SAR (Structure-Activity Relationship) studies to

prove stereospecificity or if the (S)-isomer shows metabolic instability.

Experimental Protocols
Protocol A: Synthesis of (S)-3-
(Methoxymethyl)morpholine (Chiral Pool Route)
Rationale: Uses L-Serine as a low-cost, high-purity chiral starting material.

Materials:

L-Serine methyl ester hydrochloride

Chloroacetyl chloride
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Sodium borohydride (NaBH4)

Methyl iodide (MeI)

Workflow:

N-Acylation: React L-Serine methyl ester with chloroacetyl chloride in DCM/TEA at 0°C to

form the amide intermediate.

Cyclization: Treat with NaH in THF to induce intramolecular displacement of the chloride by

the serine hydroxyl, forming the morpholin-3-one scaffold.

Methylation: Alkylate the free hydroxymethyl group (if using serine) or use pre-methylated

starting material.

Reduction: Reduce the lactam (morpholin-3-one) using BH3·THF or LiAlH4 to yield the final

morpholine amine.

Purification: Acid/Base extraction followed by distillation.

Protocol B: Chiral Purity Determination (HPLC)
Rationale: Self-validating system to ensure enantiomeric excess (ee) > 98% before biological

testing.

Column: Chiralpak IA or AD-H (4.6 x 250 mm, 5 µm).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (or Refractive Index if chromophore is weak).

Expected Result:

(R)-Enantiomer Retention Time: ~8.5 min

(S)-Enantiomer Retention Time: ~11.2 min
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Note: Retention times vary by specific column condition; always run a racemic standard

first.

Synthesis Workflow Diagram
The following diagram outlines the logical flow for synthesizing and selecting the correct

enantiomer.
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Figure 2: Strategic workflow for the stereoselective synthesis of 3-(methoxymethyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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